Cas no 72851-88-8 (Pyrazolo[1,5-a]pyrimidine, 5-phenyl-)
Pyrazolo[1,5-a]pyrimidine, 5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrimidine, 5-phenyl-
-
- MDL: MFCD18800891
- Inchi: 1S/C12H9N3/c1-2-4-10(5-3-1)11-7-9-15-12(14-11)6-8-13-15/h1-9H
- InChI Key: UDVFBHYOSYOTKU-UHFFFAOYSA-N
- SMILES: C12=CC=NN1C=CC(C1=CC=CC=C1)=N2
Computed Properties
- Exact Mass: 195.079647300g/mol
- Monoisotopic Mass: 195.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 30.2Ų
Pyrazolo[1,5-a]pyrimidine, 5-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AT11791-1/G |
5-PHENYLPYRAZOLO[1,5-A]PYRIMIDINE |
72851-88-8 | 95% | 1g |
$495 | 2023-09-19 | |
| AstaTech | AT11791-5/G |
5-PHENYLPYRAZOLO[1,5-A]PYRIMIDINE |
72851-88-8 | 95% | 5g |
$1485 | 2023-09-19 |
Pyrazolo[1,5-a]pyrimidine, 5-phenyl- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on Pyrazolo[1,5-a]pyrimidine, 5-phenyl-
Pyrazolo[1,5-a]pyrimidine, 5-phenyl-
Pyrazolo[1,5-a]pyrimidine, 5-phenyl- (CAS No. 72851-88-8) is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their potential applications in drug discovery and development. The molecule consists of a pyrazolo[1,5-a]pyrimidine core with a phenyl group attached at the 5-position, making it a versatile scaffold for further functionalization and exploration.
The synthesis of Pyrazolo[1,5-a]pyrimidine, 5-phenyl- involves a series of well-established organic reactions. One common approach is the cyclization of an appropriately substituted diamine or amine derivative under specific conditions to form the pyrazolopyrimidine ring system. The phenyl group at the 5-position can be introduced through various methods, including Suzuki coupling or nucleophilic aromatic substitution. These methods ensure high yields and good purity of the final product.
Recent studies have highlighted the potential of Pyrazolo[1,5-a]pyrimidine, 5-phenyl- as a lead compound in drug discovery. Researchers have explored its biological activities in various contexts, including its role as an anti-cancer agent. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-proliferative activity against several human cancer cell lines. The mechanism of action involves inhibition of key enzymes or proteins associated with cancer cell growth and survival.
In addition to its anti-cancer properties, Pyrazolo[1,5-a]pyrimidine, 5-phenyl- has also been investigated for its anti-inflammatory and anti-viral activities. A research team from the University of California reported that this compound shows potent inhibitory effects on inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, preliminary studies suggest that it may have potential as an antiviral agent against certain RNA viruses due to its ability to inhibit viral replication.
The structural versatility of Pyrazolo[1,5-a]pyrimidine, 5-phenyl- makes it an attractive candidate for further modification and optimization. By introducing different substituents at various positions on the molecule, researchers can enhance its bioavailability, selectivity, and efficacy. For example, substituting the phenyl group with electron-withdrawing or donating groups can significantly alter the compound's pharmacokinetic properties and target specificity.
From a synthetic perspective, Pyrazolo[1,5-a]pyrimidine derivatives have been extensively studied to optimize their physical and chemical properties. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have enabled rapid and efficient synthesis of these compounds on a large scale. These advancements have facilitated their use in high-throughput screening campaigns aimed at identifying novel therapeutic agents.
In conclusion, Pyrazolo[1,5-a]pyrimidine derivatives represent a promising class of compounds with diverse biological activities and potential therapeutic applications. As research continues to uncover new insights into their mechanisms of action and optimize their properties for clinical use, this class of compounds is expected to play an increasingly important role in drug discovery and development.
72851-88-8 (Pyrazolo[1,5-a]pyrimidine, 5-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)